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Compound of Interest

Compound Name: 1-Bromo-1-pentene

Cat. No.: B8396958

Anti-Markovnikov Hydrobromination of 1-
Pentyne

A common and direct method for the synthesis of 1-bromo-1-pentene is the anti-Markovnikov
addition of hydrogen bromide (HBr) to 1-pentyne. This reaction proceeds via a free-radical
chain mechanism, typically initiated by peroxides or UV light.[1][2] The regioselectivity is
governed by the formation of the more stable vinyl radical intermediate.[3]

Reaction Mechanism

The reaction is initiated by the homolytic cleavage of a peroxide initiator (e.g., benzoyl peroxide
or AIBN) to form radicals. These radicals then abstract a hydrogen atom from HBr to generate
a bromine radical. The bromine radical adds to the terminal carbon of 1-pentyne, forming the
more stable secondary vinyl radical. This radical then abstracts a hydrogen atom from another
molecule of HBr to yield the 1-bromo-1-pentene product and regenerate a bromine radical,
thus propagating the chain reaction.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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